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Introduction
Dermalex is a topical treatment formulated to alleviate symptoms associated with skin

conditions such as eczema and psoriasis. Its primary mechanism of action is centered on

repairing and reinforcing the skin's natural barrier function.[1][2] A compromised skin barrier

leads to increased transepidermal water loss (TEWL) and decreased skin hydration, hallmark

features of these inflammatory dermatoses.[3] Therefore, quantifying changes in skin hydration

is a critical step in substantiating the efficacy of Dermalex treatment.

These application notes provide detailed protocols for the objective measurement of skin

hydration and barrier function, specifically tailored for assessing the effects of Dermalex. The

primary methodologies covered are Corneometry, for direct hydration measurement, and

Transepidermal Water Loss (TEWL) measurement, for assessing barrier integrity.

Key Physiological Concepts
A healthy skin barrier, primarily orchestrated by the stratum corneum, is essential for

maintaining optimal skin hydration. This "brick and mortar" structure, composed of corneocytes

embedded in a lipid matrix rich in ceramides, cholesterol, and free fatty acids, regulates water

passage from the deeper dermal layers to the environment.[4] In conditions like atopic
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dermatitis and psoriasis, this barrier is impaired, leading to excessive water loss and

subsequent dehydration.[3] Dermalex aims to repair this barrier, thereby improving the skin's

ability to retain moisture.[1][2]

Experimental Protocols
Corneometry: Measurement of Stratum Corneum
Hydration
Corneometry is a non-invasive method that measures the electrical capacitance of the skin,

which is directly proportional to its hydration level.[5]

Objective: To quantify the change in hydration of the stratum corneum before and after the

application of Dermalex.

Materials:

Corneometer® (e.g., Courage+Khazaka CM 825)

Dermalex cream

Control cream (vehicle or standard emollient)

Lint-free wipes

Marker for delineating test areas

Controlled environment room (20-22°C, 40-60% relative humidity)

Protocol:

Subject Acclimatization: Subjects should acclimate in a controlled environment room for at

least 30 minutes prior to measurement to ensure skin temperature and hydration levels

stabilize.

Test Area Selection and Preparation:

Select test areas on the volar forearm, a common site for such measurements.
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Delineate at least two test areas of approximately 2x2 cm for Dermalex application and a

control.

Gently clean the test areas with a dry, lint-free wipe to remove any surface debris or

sweat.

Baseline Measurement:

Take baseline corneometry readings for each test area.

The probe of the Corneometer® is pressed firmly and perpendicularly onto the skin

surface.

Record three consecutive measurements for each site and calculate the mean.

Product Application:

Apply a standardized amount of Dermalex (e.g., 2 mg/cm²) to the designated test area.

Apply the control cream to the other designated area in the same manner.

Allow the products to be absorbed for a specified time (e.g., 30 minutes) before the first

post-application measurement.

Post-Application Measurements:

Perform corneometry measurements at predefined time points (e.g., 1, 2, 4, 8, and 24

hours post-application).

At each time point, take three readings per test site and record the mean.

Transepidermal Water Loss (TEWL): Assessment of Skin
Barrier Function
TEWL measurement quantifies the amount of water vapor lost through the epidermis to the

surrounding environment. A lower TEWL value indicates a more intact skin barrier.[3] A clinical

trial protocol for Dermalex in atopic dermatitis patients includes TEWL as a secondary outcome

measure.
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Objective: To evaluate the effect of Dermalex on the skin's barrier function by measuring

changes in TEWL.

Materials:

Tewameter® (e.g., Courage+Khazaka TM 300) or other open-chamber TEWL device

Dermalex cream

Control cream

Lint-free wipes

Marker for delineating test areas

Controlled environment room (draft-free, 20-22°C, 40-60% relative humidity)

Protocol:

Subject Acclimatization: As with corneometry, subjects must acclimate to the controlled

environment for at least 30 minutes. The absence of air drafts is critical for accurate TEWL

measurements.

Test Area Selection and Preparation:

Use the same test areas as defined for corneometry.

Ensure the skin is clean and dry.

Baseline Measurement:

Place the Tewameter® probe gently on the skin surface without applying pressure.

Allow the reading to stabilize (typically 30-60 seconds).

Record the TEWL value (in g/m²/h).

Take three measurements per site and calculate the mean.
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Product Application:

Apply Dermalex and the control cream as described in the corneometry protocol.

Post-Application Measurements:

Measure TEWL at the same predefined time points as the corneometry measurements.

Ensure the probe is placed on an area with no visible product residue.

Record three measurements per site at each time point and calculate the mean.

Data Presentation
The following tables present representative data from a clinical study on a ceramide-containing

skin barrier repair cream, which has a similar mechanism of action to Dermalex.[6] This data

illustrates the expected outcomes from the protocols described above.

Table 1: Change in Skin Hydration (Corneometry Units) After a Single Application of a Barrier

Repair Cream

Time Point
Barrier Repair Cream
(Mean ± SEM)

Placebo (Mean ± SEM)

Baseline 35.2 ± 2.1 34.9 ± 2.3

2 Hours 55.8 ± 3.5 36.1 ± 2.4

4 Hours 52.1 ± 3.2 35.5 ± 2.2

6 Hours 48.9 ± 2.9 34.8 ± 2.1

24 Hours 42.3 ± 2.5 34.5 ± 2.0

*P<0.001 vs. baseline[6]

Table 2: Change in Transepidermal Water Loss (TEWL, g/m²/h) After a Single Application of a

Barrier Repair Cream
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Time Point
Barrier Repair Cream
(Mean ± SEM)

% Change from Baseline

Baseline 8.45 ± 0.65 0%

2 Hours 6.34 ± 0.51 -25%

4 Hours 6.59 ± 0.53 -22%

24 Hours 6.68 ± 0.54* -21%

*P<0.001 vs. baseline[6]

Visualizations
Signaling Pathways in Skin Barrier Formation
The formation and maintenance of the skin barrier are regulated by complex signaling

pathways that control keratinocyte proliferation, differentiation, and lipid synthesis. Key

pathways include the MAPK and Notch signaling cascades.
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Caption: Signaling pathways in keratinocyte differentiation and skin barrier formation.

Experimental Workflow for Assessing Skin Hydration
A clear and logical workflow is essential for reproducible and reliable results when assessing

changes in skin hydration.
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Caption: Experimental workflow for measuring skin hydration changes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b162357?utm_src=pdf-body-img
https://www.benchchem.com/product/b162357?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Dermalex for psoriasis: Effectiveness, safety, and side effects [medicalnewstoday.com]

2. pfs-asia.com [pfs-asia.com]

3. researchgate.net [researchgate.net]

4. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]

5. MAPK Pathway Involved in Epidermal Terminal Differentiation of Normal Human
Epidermal Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]

6. dovepress.com [dovepress.com]

To cite this document: BenchChem. [Measuring Changes in Skin Hydration Following
Dermalex Treatment: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b162357#how-to-measure-changes-in-
skin-hydration-after-dermalex-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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